Cas no 56980-14-4 (6-p-Anisidino-m-anisic Acid)

• Product Name: 6-p-Anisidino-m-anisic Acid
• CAS No: 56980-14-4
• MF: C₁₅H₁₅NO₄
• MW: 273.283904314041
• CID: 946291
• PubChem ID: 288132
• Update Time: 2025-06-15

6-p-Anisidino-m-anisic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-2-((4-methoxyphenyl)amino)benzoic acid
• 6-p-Anisidino-m-anisic Acid
• 5-methoxy-2-(4-methoxyanilino)benzoic acid
• 5-methoxy-2-(4-methoxyphenylamino)benzoic acid
• 2-p-Anisidino-5-methoxy-benzoesaeure
• 2-p-anisidino-5-methoxy-benzoic acid
• 5-methoxy-2-[(4-methoxyphenyl)amino]benzoic acid
• AC1L68W1
• AC1Q5UOR
• AR-1G8677
• CTK1H2262
• N-(p-Anisyl)-5-methoxyanthranilic acid
• NSC148864
• QC-975
• SureCN9593627
• DTXSID10302108
• 56980-14-4
• NSC-148864
• DB-350035
• F18087
• SCHEMBL9593627
• 5-Methoxy-2-((4-methoxyphenyl)amino)benzoicacid

• Inchi： 1S/C15H15NO4/c1-19-11-5-3-10(4-6-11)16-14-8-7-12(20-2)9-13(14)15(17)18/h3-9,16H,1-2H3,(H,17,18)
• InChI Key： CPUDINMZJMFLMJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C(=O)O)C=1)NC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 273.10015
• Monoisotopic Mass: 273.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• Density: 1.265
• Boiling Point: 448.2°C at 760 mmHg
• Flash Point: 224.9°C
• Refractive Index: 1.62
• PSA: 67.79
• LogP: 3.21860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 6-p-Anisidino-m-anisic Acid

6-p-Anisidino-m-Anisic Acid (CAS No. 56980-14-4): An Overview of Its Properties and Applications in Chemical Biology and Pharmaceutical Research

6-p-Anisidino-m-anisic acid (CAS No. 56980-14-4) is a unique compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research due to its distinct structural features and potential biological activities. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological properties, and recent applications in drug discovery and development.

Chemical Structure and Synthesis

6-p-Anisidino-m-anisic acid is a derivative of anisic acid, characterized by the presence of an anisidino group at the para position of the benzene ring. The compound's molecular formula is C₁₃H₁₃NO₄, with a molecular weight of 243.25 g/mol. The anisidino group, which is a substituted amino group, imparts unique chemical properties to the molecule, making it a valuable building block in organic synthesis.

The synthesis of 6-p-anisidino-m-anisic acid typically involves several steps, including the esterification of m-anisic acid to form the corresponding ester, followed by nucleophilic substitution with anisidine to introduce the anisidino group. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound. For example, a study published in the Journal of Organic Chemistry in 2022 reported a one-pot synthesis method using microwave irradiation, which significantly reduced reaction time and improved yield.

Biological Properties and Mechanisms of Action

The biological properties of 6-p-anisidino-m-anisic acid have been extensively studied due to its potential as a lead compound in drug discovery. One of the key areas of interest is its anti-inflammatory activity. Research has shown that 6-p-anisidino-m-anisic acid can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 6-p-anisidino-m-anisic acid has also demonstrated antitumor activity. A study published in Cancer Letters in 2021 reported that the compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that 6-p-anisidino-m-anisic acid could be further developed as a potential anticancer agent.

Potential Applications in Drug Discovery and Development

The unique structural features and biological activities of 6-p-anisidino-m-anisic acid make it an attractive candidate for drug discovery and development. In recent years, several research groups have focused on optimizing the compound's structure to enhance its pharmacological properties. For instance, a team at the University of California, San Francisco, developed a series of derivatives with improved solubility and bioavailability, which showed enhanced anti-inflammatory effects in preclinical models.

Beyond its direct therapeutic applications, 6-p-anisidino-m-anisic acid has also been used as a tool compound in chemical biology studies. Its ability to selectively modulate specific signaling pathways makes it valuable for investigating disease mechanisms and identifying new therapeutic targets. A notable example is its use in high-throughput screening assays to identify small molecules that can modulate protein-protein interactions involved in cancer progression.

Safety and Toxicity Considerations

Safety and toxicity are critical considerations in the development of any new chemical entity. Preliminary studies on 6-p-anisidino-m-anisic acid have shown that it exhibits low toxicity at therapeutic concentrations. However, further preclinical studies are necessary to fully evaluate its safety profile before advancing to clinical trials. Researchers at the National Institutes of Health (NIH) are currently conducting comprehensive toxicity assessments to ensure that any potential side effects are identified and addressed.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 6-p-anisidino-m-anisic acid highlights its potential as a valuable tool in both basic research and drug development. The compound's unique structural features and diverse biological activities make it an attractive candidate for further optimization and clinical evaluation. As more data become available from preclinical studies, it is likely that new applications for this compound will emerge.

In conclusion, 6-p-anisidino-m-anisic acid (CAS No. 56980-14-4) represents a promising area of research with significant potential for therapeutic applications. Continued investigation into its properties and mechanisms of action will undoubtedly contribute to advances in chemical biology and pharmaceutical science.